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Compound of Interest

Compound Name: Thiochroman-4-one

Cat. No.: B147511 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of

Thiochroman-4-one (CAS No: 3528-17-4). Adherence to these procedures is critical to ensure

personal safety and environmental compliance in the laboratory.

Hazard Identification and Personal Protective
Equipment (PPE)
Thiochroman-4-one is a compound with incompletely characterized toxicological properties.[1]

However, available data indicates it may cause irritation to the eyes, skin, and respiratory tract.

[1][2] GHS classifications suggest it is harmful if swallowed, causes skin irritation, causes

serious eye irritation, and may cause respiratory irritation.[3] Therefore, stringent adherence to

PPE protocols is mandatory.

Required Personal Protective Equipment:
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

To prevent eye irritation from

splashes or airborne particles.

[4]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile).

To prevent skin contact and

potential irritation.[1][2]

Body Protection
A lab coat or chemical-

resistant apron.

To protect skin and clothing

from spills and contamination.

[1][2]

Respiratory Protection
A NIOSH/MSHA-approved

respirator.

Required when handling the

powder outside of a certified

chemical fume hood to prevent

respiratory tract irritation.[1][2]

Operational Plan for Safe Handling
This section outlines the step-by-step procedures for the safe handling of Thiochroman-4-one
in a laboratory setting.

2.1. Pre-Handling Preparations:

Consult the Safety Data Sheet (SDS): Before commencing any work, thoroughly review the

most current SDS for Thiochroman-4-one.

Demarcate a Work Area: Designate a specific area for handling, clearly labeling it with the

chemical name and associated hazards.

Ensure Accessibility of Safety Equipment: Verify that an emergency eyewash station and

safety shower are readily accessible and operational.

Prepare Spill Control Materials: Have a spill kit containing appropriate absorbent materials

readily available.

2.2. Step-by-Step Handling Procedure:
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Donning PPE: Put on all required personal protective equipment as detailed in the table

above.

Weighing and Transfer:

If possible, handle the solid form of Thiochroman-4-one within a certified chemical fume

hood to minimize inhalation exposure.[4]

Use a dedicated, labeled weighing vessel.

Avoid generating dust during transfer.

Dissolution:

When preparing solutions, add the solid Thiochroman-4-one to the solvent slowly to

avoid splashing.

If the dissolution process is exothermic, use an ice bath to control the temperature.

Post-Handling:

Thoroughly clean the work area with an appropriate solvent and decontaminating solution.

Properly dispose of all contaminated materials as outlined in the disposal plan below.

Remove PPE in the correct order to avoid cross-contamination and wash hands

thoroughly.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.
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Emergency Scenario First Aid and Response Measures

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.[1][2]

Skin Contact

Remove contaminated clothing and shoes.

Immediately flush the affected skin with plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.[1][2]

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen. If

breathing has stopped, begin artificial

respiration. Seek immediate medical attention.

[1][2]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth with water

and give 2-4 cupfuls of milk or water to drink.

Seek immediate medical attention.[1][2]

Accidental Spill

Evacuate the immediate area. Wearing

appropriate PPE, carefully sweep up the spilled

solid material, avoiding dust generation, and

place it into a labeled, sealed container for

hazardous waste disposal.[1][2][4] Clean the

spill area with a suitable solvent and

decontaminating solution.

Disposal Plan
Proper disposal of Thiochroman-4-one and associated waste is essential to prevent

environmental contamination and ensure regulatory compliance.

4.1. Waste Segregation and Collection:
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Solid Waste: Collect all unused Thiochroman-4-one and any materials grossly

contaminated with the solid (e.g., weigh boats, contaminated paper towels) in a dedicated,

clearly labeled, and sealed hazardous waste container.

Liquid Waste: Collect solutions of Thiochroman-4-one in a separate, labeled, and sealed

hazardous waste container for organic solvent waste. Do not mix with other waste streams

unless compatibility has been confirmed.

Contaminated PPE: Dispose of all used gloves, disposable lab coats, and other

contaminated PPE in a designated solid hazardous waste container.

4.2. Disposal Procedure:

Labeling: Ensure all waste containers are accurately and clearly labeled with "Hazardous

Waste," the full chemical name "Thiochroman-4-one," and a description of the contents

(e.g., "Solid Waste," "Solution in [Solvent Name]").

Storage: Store waste containers in a designated satellite accumulation area that is secure

and away from incompatible materials.

Institutional Protocol: Follow your institution's specific procedures for hazardous waste

disposal. Contact your Environmental Health and Safety (EHS) department to arrange for the

pickup and final disposal of the waste, which will likely be through high-temperature

incineration.

Quantitative Data Summary
The following table summarizes key quantitative data for Thiochroman-4-one.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b147511?utm_src=pdf-body
https://www.benchchem.com/product/b147511?utm_src=pdf-body
https://www.benchchem.com/product/b147511?utm_src=pdf-body
https://www.benchchem.com/product/b147511?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 3528-17-4

Molecular Formula C₉H₈OS

Molecular Weight 164.22 g/mol

Appearance Brown to orange solid [1][4]

Melting Point 28-30 °C

Boiling Point 154 °C @ 12 mmHg

Flash Point > 110 °C (> 230 °F) [4]

Occupational Exposure Limits

(PEL, TLV)
Not established [1][4]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Thiochroman-4-
one.
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Caption: Workflow for the safe handling of Thiochroman-4-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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